Cas no 1265908-19-7 ((4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid)

• Product Name: (4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid
• CAS No: 1265908-19-7
• MF: C₁₁H₁₁F₂NO₃S
• MW: 275.271748781204
• MDL: MFCD15730784
• CID: 4692383
• Update Time: 2025-05-24

(4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (4S)-2-[3-(difluoromethoxy)phenyl]-1,3-thiazolidine-4-carboxylic acid
• T3878
• 4-thiazolidinecarboxylic acid, 2-[3-(difluoromethoxy)phenyl]-, (4S)-
• (4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid

• MDL： MFCD15730784
• Inchi： 1S/C11H11F2NO3S/c12-11(13)17-7-3-1-2-6(4-7)9-14-8(5-18-9)10(15)16/h1-4,8-9,11,14H,5H2,(H,15,16)/t8-,9?/m1/s1
• InChI Key： MKELJKCVNKLGPM-VEDVMXKPSA-N
• SMILES： S1C[C@H](C(=O)O)NC1C1C=CC=C(C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Topological Polar Surface Area: 83.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 454.7±45.0 °C at 760 mmHg
• Flash Point: 228.8±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid

Introduction to (4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid (CAS No. 1265908-19-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, (4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid with the CAS number 1265908-19-7, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to the thiazolidine class, which is well-known for its versatility in medicinal chemistry. The presence of a stereogenic center at the 4-position and functional groups such as difluoromethoxy and carboxylic acid makes it a promising candidate for further investigation in drug discovery.

The structural motif of (4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid incorporates several key features that contribute to its potential biological activity. The thiazolidine ring is a heterocyclic structure that is commonly found in biologically active molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The stereochemistry at the 4-position, specifically the (S) configuration, is crucial as it can influence the compound's binding affinity and metabolic stability. Additionally, the difluoromethoxy group is a well-documented pharmacophore that enhances lipophilicity and metabolic stability, while the carboxylic acid moiety provides a site for further derivatization and interaction with biological targets.

In recent years, there has been a growing interest in thiazolidine derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing this scaffold exhibit properties such as anti-inflammatory, antiviral, and anticancer effects. For instance, modifications of the thiazolidine ring have led to the discovery of several potent inhibitors of enzymes involved in inflammatory pathways. The compound (4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid is being explored as a potential lead molecule in the development of novel therapeutic agents targeting these pathways.

The difluoromethoxy group in (4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid not only enhances the compound's pharmacokinetic profile but also contributes to its interactions with biological targets. Difluoromethoxy-substituted compounds are known to exhibit improved binding affinity and selectivity due to their ability to form hydrogen bonds and hydrophobic interactions. This feature makes them particularly attractive for drug development, as it can lead to more effective and less toxic therapeutic agents.

Recent research has highlighted the importance of stereoelectronic effects in medicinal chemistry. The (S) configuration at the 4-position of (4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid is believed to play a critical role in its biological activity by influencing its conformational flexibility and binding mode to biological targets. Computational studies have shown that this stereochemistry can optimize interactions with enzymes and receptors, leading to enhanced efficacy. These findings underscore the importance of careful consideration of stereochemistry in the design of novel drug candidates.

The carboxylic acid group in (4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid provides a versatile platform for further chemical modifications. This functional group can be used to form esters, amides, or other derivatives that may enhance solubility or bioavailability. Additionally, it can serve as a linker for attachment to other pharmacophores or biomolecules, enabling the development of multicomponent drug candidates. Such modifications are essential for optimizing drug properties and improving therapeutic outcomes.

The synthesis of (4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid presents several challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to access this compound with high purity and yield. Key steps in its synthesis include stereoselective functionalization of the thiazolidine ring and introduction of the difluoromethoxy group. These synthetic strategies have been refined over time through iterative optimization processes aimed at improving efficiency and scalability.

The pharmacological evaluation of (4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid has revealed several promising activities. In vitro studies have shown that this compound exhibits inhibitory effects on enzymes such as cyclooxygenase (COX), which is involved in inflammation pathways. Additionally, it has demonstrated potential antiviral properties by interfering with viral replication mechanisms. These findings suggest that this compound could be developed into a novel therapeutic agent for treating inflammatory diseases or viral infections.

The future direction of research on (4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid includes further exploration of its pharmacological profile and development of novel derivatives with enhanced properties. Preclinical studies are needed to evaluate its safety and efficacy in animal models before moving into human clinical trials. Additionally, computational modeling techniques can be employed to gain deeper insights into its mechanism of action and optimize its design for better therapeutic outcomes.

In conclusion, (4S)-2-3-(Difluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylic Acid (CAS No. 1265908-19-7) is a structurally unique compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and stereochemistry makes it an attractive candidate for further investigation in drug discovery. As research continues to uncover new applications for thiazolidine derivatives, compounds like this one are likely to play an important role in the development of novel therapeutic agents.